1,2,2-Trichlorocyclopropane-1-carbonyl chloride

• CAS No.: 112906-13-5
• Molecular Formula: C4H2Cl4O
• Molecular Weight: 207.9 g/mol
• IUPAC Name: 1,2,2-trichlorocyclopropane-1-carbonyl chloride
• InChI: InChI=1S/C4H2Cl4O/c5-2(9)3(6)1-4(3,7)8/h1H2
• InChI Key: MEPHBCSQHYQPIU-UHFFFAOYSA-N
• SMILES: C1C(C1(Cl)Cl)(C(=O)Cl)Cl
• Synonyms: Cyclopropanecarbonyl chloride, 1,2,2-trichloro- (9CI)

Description

1,2,2-Trichlorocyclopropane-1-carbonyl chloride, also known as this compound, is a useful research compound. Its molecular formula is C4H2Cl4O and its molecular weight is 207.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (50 ml) was added to a solution of 1,2,2-trichlorocyclopropane carboxylic acid (47.4 grams) in 300 ml of benzene. The reaction mixture was heated to reflux temperature and stirred for approximately 20 hours. The solvents were evaporated in vacuo to provide the intermediate acid chloride derivative, 1,2,2-trichlorocyclopropane carboxylic acid chloride (43.8 grams).